4-[[Amino-[4-[[5-(2-carboxyethylcarbamoyl)-3,4-dimethyl-1,3-thiazol-2-ylidene]carbamoyl]phenyl]methylidene]amino]butanoic acid

• Molecular Formula: C21H25N5O6S
• Molecular Weight: 475.5 g/mol
• IUPAC Name: 4-[[amino-[4-[[5-(2-carboxyethylcarbamoyl)-3,4-dimethyl-1,3-thiazol-2-ylidene]carbamoyl]phenyl]methylidene]amino]butanoic acid
• InChI: InChI=1S/C21H25N5O6S/c1-12-17(20(32)24-11-9-16(29)30)33-21(26(12)2)25-19(31)14-7-5-13(6-8-14)18(22)23-10-3-4-15(27)28/h5-8H,3-4,9-11H2,1-2H3,(H2,22,23)(H,24,32)(H,27,28)(H,29,30)
• InChI Key: RMRWASUVMKDLIG-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=NC(=O)C2=CC=C(C=C2)C(=NCCCC(=O)O)N)N1C)C(=O)NCCC(=O)O
• synonyms: 4-((4-((5-((2-carboxyethyl)carbamoyl)-3,4-dimethyl-2(3H)-thiazolidene)carbamoyl)benzimidoyl)amino)butyric acid; TS 943; TS-943

Description

TS-943 is a selective non-peptide platelet glycoprotein-IIb/IIIa receptor antagonist. This compound has been studied for its potential to inhibit platelet aggregation, which is a crucial process in the formation of blood clots. By targeting the glycoprotein-IIb/IIIa receptor, TS-943 can prevent the binding of fibrinogen and other adhesive molecules, thereby reducing the risk of thrombus formation .

Preparation Methods

The synthesis of TS-943 involves several steps, including the preparation of intermediate compounds and their subsequent reactions under specific conditions. The detailed synthetic routes and reaction conditions are proprietary and not publicly disclosed. it is known that the compound is synthesized through a series of chemical reactions that involve the formation of key intermediates, followed by their conversion into the final product .

Chemical Reactions Analysis

TS-943 undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used .

Scientific Research Applications

Chemistry: Used as a tool to study platelet aggregation and the role of glycoprotein-IIb/IIIa receptors.

Biology: Investigated for its effects on cellular processes related to platelet function and blood clotting.

Medicine: Explored as a potential therapeutic agent for preventing thrombotic events in patients with cardiovascular diseases.

Industry: Potential applications in the development of new anticoagulant drugs and diagnostic tools

Mechanism of Action

TS-943 exerts its effects by selectively binding to the glycoprotein-IIb/IIIa receptor on the surface of platelets. This binding prevents the receptor from interacting with fibrinogen and other adhesive molecules, thereby inhibiting platelet aggregation. The molecular targets and pathways involved in this process include the inhibition of the integrin alpha-IIb/beta-3 complex, which plays a key role in platelet adhesion and aggregation .

Comparison with Similar Compounds

TS-943 is unique in its selective inhibition of the glycoprotein-IIb/IIIa receptor. Similar compounds include:

Echistatin: A potent inhibitor of platelet aggregation, but less selective compared to TS-943.

RGDS: A peptide that inhibits platelet aggregation, but is significantly less potent than TS-943.

The uniqueness of TS-943 lies in its high selectivity and potency, making it a promising candidate for therapeutic applications .

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